Cas no 1804510-65-3 (Ethyl 2-cyano-4-mercapto-5-methoxyphenylacetate)

Ethyl 2-cyano-4-mercapto-5-methoxyphenylacetate is a versatile intermediate in organic synthesis, particularly valued for its functional groups that enable diverse chemical transformations. The presence of a cyano group, thiol moiety, and methoxy substituent on the aromatic ring enhances its reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. The ethyl ester group further improves solubility and processing in various reaction conditions. This compound is particularly useful in heterocyclic chemistry and as a building block for biologically active molecules. Its stability under controlled conditions ensures consistent performance in synthetic workflows.

Ethyl 2-cyano-4-mercapto-5-methoxyphenylacetate structure

1804510-65-3 structure

Product Name:Ethyl 2-cyano-4-mercapto-5-methoxyphenylacetate

CAS No:1804510-65-3

MF:C₁₂H₁₃NO₃S

MW:251.301522016525

CID:4944998

Update Time:2025-10-29

Ethyl 2-cyano-4-mercapto-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-cyano-4-mercapto-5-methoxyphenylacetate
- Inchi： 1S/C12H13NO3S/c1-3-16-12(14)6-8-4-10(15-2)11(17)5-9(8)7-13/h4-5,17H,3,6H2,1-2H3
- InChI Key： DOBGCLPMXBNEKZ-UHFFFAOYSA-N
- SMILES： SC1C=C(C#N)C(=CC=1OC)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 312
XLogP3: 1.9
Topological Polar Surface Area: 60.3

Ethyl 2-cyano-4-mercapto-5-methoxyphenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015021169-250mg	Ethyl 2-cyano-4-mercapto-5-methoxyphenylacetate	1804510-65-3	97%	250mg	504.00 USD	2021-06-18
Alichem	A015021169-500mg	Ethyl 2-cyano-4-mercapto-5-methoxyphenylacetate	1804510-65-3	97%	500mg	839.45 USD	2021-06-18
Alichem	A015021169-1g	Ethyl 2-cyano-4-mercapto-5-methoxyphenylacetate	1804510-65-3	97%	1g	1,445.30 USD	2021-06-18